Cas no 866108-76-1 (3-Biphenyl-3',4'-Difluoro-Acetic Acid)
866108-76-1 structure
Product Name:3-Biphenyl-3',4'-Difluoro-Acetic Acid
CAS No:866108-76-1
MF:C14H10F2O2
MW:248.224811077118
MDL:MFCD03839980
CID:718831
PubChem ID:40424091
Update Time:2025-04-19
3-Biphenyl-3',4'-Difluoro-Acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-aceticacid, 3',4'-difluoro-
- 3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID
- 3',4'-Difluoro-biphenyl-3-acetic acid
- 2-[3-(3,4-difluorophenyl)phenyl]acetic acid
- 2-{3',4'-difluoro-[1,1'-biphenyl]-3-yl}acetic acid
- MFCD03839980
- 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)aceticacid
- (3',4'-difluoro-biphenyl-3-yl)-acetic acid
- DTXSID60654129
- AKOS015901180
- SCHEMBL4218863
- (3',4'-difluorobiphenyl-3-yl)acetic acid
- (3',4'-Difluoro[1,1'-biphenyl]-3-yl)acetic acid
- CS-0171100
- 3-Biphenyl-3',4'-difluoroacetic acid
- 866108-76-1
- 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)acetic acid
- AS-41882
- (3',4'-Difluoro-3-biphenylyl)acetic acid
- 3-Biphenyl-3',4'-Difluoro-Acetic Acid
-
- MDL: MFCD03839980
- Inchi: 1S/C14H10F2O2/c15-12-5-4-11(8-13(12)16)10-3-1-2-9(6-10)7-14(17)18/h1-6,8H,7H2,(H,17,18)
- InChI Key: LNCISQVUJFQGMA-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1=CC=CC(CC(=O)O)=C1)F
Computed Properties
- Exact Mass: 248.065
- Monoisotopic Mass: 248.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.302
- Boiling Point: 384.6°C at 760 mmHg
- Flash Point: 186.4°C
- Refractive Index: 1.563
3-Biphenyl-3',4'-Difluoro-Acetic Acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
3-Biphenyl-3',4'-Difluoro-Acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110322-1g |
2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)acetic acid |
866108-76-1 | 97% | 1g |
$290.03 | 2023-08-31 | |
| Alichem | A019110322-5g |
2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)acetic acid |
866108-76-1 | 97% | 5g |
$1188.26 | 2023-08-31 | |
| Fluorochem | 040919-100mg |
3-Biphenyl-3',4'-difluoro-acetic acid |
866108-76-1 | 97% | 100mg |
£65.00 | 2022-03-01 | |
| Fluorochem | 040919-250mg |
3-Biphenyl-3',4'-difluoro-acetic acid |
866108-76-1 | 97% | 250mg |
£136.00 | 2022-03-01 | |
| Fluorochem | 040919-1g |
3-Biphenyl-3',4'-difluoro-acetic acid |
866108-76-1 | 97% | 1g |
£337.00 | 2022-03-01 | |
| AstaTech | 82543-0.1/G |
3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID |
866108-76-1 | 97% | 0.1/G |
$57 | 2022-06-01 | |
| AstaTech | 82543-0.25/G |
3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID |
866108-76-1 | 97% | 0.25/G |
$120 | 2022-06-01 | |
| AstaTech | 82543-1/G |
3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID |
866108-76-1 | 97% | 1/G |
$299 | 2022-06-01 | |
| TRC | B594248-10mg |
3-Biphenyl-3',4'-Difluoro-Acetic Acid |
866108-76-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B594248-50mg |
3-Biphenyl-3',4'-Difluoro-Acetic Acid |
866108-76-1 | 50mg |
$ 95.00 | 2022-06-07 |
3-Biphenyl-3',4'-Difluoro-Acetic Acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
866108-76-1 (3-Biphenyl-3',4'-Difluoro-Acetic Acid) Related Products
- 209991-62-8(3,4,5-Trifluorophenylacetic acid)
- 6908-38-9(4-(4-Fluorophenyl)phenylacetic acid)
- 5002-38-0(4-(3-Fluorophenyl)phenylacetic acid)
- 866108-77-2(3',5'-Difluoro-Biphenyl-3-Acetic Acid)
- 75852-54-9(2-(5-Fluoro-[1,1'-biphenyl]-3-yl)acetic acid)
- 658-93-5(3,4-Difluorophenylacetic acid)
- 327107-49-3(3-Biphenyl-4'-fluoro-acetic Acid)
- 886363-33-3(2-Biphenyl-3',4'-Difluoro-Acetic Acid)
- 886363-36-6(4-Biphenyl-3',4'-Difluoro-Acetic Acid)
- 886363-26-4(4-(3,5-Difluorophenyl)phenylacetic acid)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk